3-Ethyl-5-methyl-5,6,7,8-tetrahydro-[1,2,4]triazolo[4,3-a]pyrazine

Specification

• Molecular Formula: C8H14N4
• Molecular Weight: 166.22 g/mol
• IUPAC Name: 3-ethyl-5-methyl-5,6,7,8-tetrahydro-[1,2,4]triazolo[4,3-a]pyrazine
• Standard InChI: InChI=1S/C8H14N4/c1-3-7-10-11-8-5-9-4-6(2)12(7)8/h6,9H,3-5H2,1-2H3
• Standard InChI Key: BNYIPQPAYHMVBB-UHFFFAOYSA-N
• Canonical SMILES: CCC1=NN=C2N1C(CNC2)C

Introduction

Structural and Physicochemical Properties

The molecular architecture of 3-ethyl-5-methyl-5,6,7,8-tetrahydro-triazolo[4,3-a]pyrazine (C₈H₁₄N₄, molecular weight: 166.22 g/mol) combines a partially saturated pyrazine ring fused to a triazole moiety, with ethyl and methyl substituents at the 3- and 5-positions, respectively. The compound’s IUPAC name, 3-ethyl-5-methyl-5,6,7,8-tetrahydro-[1,2,]triazolo[4,3-a]pyrazine, reflects this substitution pattern and saturation state. Key identifiers include the canonical SMILES string CCC1=NN=C2N1C(CNC2)C and the InChIKey BNYIPQPAYHMVBB-UHFFFAOYSA-N, which encode its connectivity and stereochemical features.

Table 1: Molecular Properties of 3-Ethyl-5-methyl-5,6,7,8-tetrahydro-[1,2,]triazolo[4,3-a]pyrazine

Property	Value
Molecular Formula	C₈H₁₄N₄
Molecular Weight	166.22 g/mol
IUPAC Name	3-ethyl-5-methyl-5,6,7,8-tetrahydro-[1,2,]triazolo[4,3-a]pyrazine
Canonical SMILES	CCC1=NN=C2N1C(CNC2)C
InChIKey	BNYIPQPAYHMVBB-UHFFFAOYSA-N
PubChem CID	76848002

The partial saturation of the pyrazine ring reduces aromaticity compared to fully unsaturated analogs, potentially enhancing solubility and bioavailability. Computational models suggest a planar triazole ring fused to a puckered tetrahydropyrazine system, with the ethyl and methyl groups adopting equatorial orientations to minimize steric strain.

Synthetic Methodologies and Challenges

While no peer-reviewed synthesis of 3-ethyl-5-methyl-5,6,7,8-tetrahydro-[1,2,]triazolo[4,3-a]pyrazine has been published, analogous routes for triazolopyrazines provide plausible pathways. A patented method for synthesizing 3-(trifluoromethyl)-5,6,7,8-tetrahydro-triazolo[4,3-a]pyrazine hydrochloride involves three key stages:

• Hydrazine-Mediated Cyclization: Reaction of 2-chloropyrazine with hydrazine hydrate in ethanol at 60–61°C for 15 hours yields a dihydropyrazine intermediate.

• Trifluoroacetylation and Cyclocondensation: Treatment with trifluoroacetic anhydride and methanesulfonic acid induces ring closure via nucleophilic attack of the hydrazine nitrogen on the carbonyl carbon.

• Hydrogenation and Salt Formation: Palladium-catalyzed hydrogenation reduces double bonds, followed by hydrochloride salt precipitation.

Comparative Analysis with Related Derivatives

Table 2: Activity Trends in Triazolopyrazine Derivatives

Compound	Substituents	Biological Activity (MIC or IC₅₀)	Key Structural Feature
2e	3-hexyl, 5-phenyl	16–32 μg/mL (antibacterial)	Long alkyl chain enhances lipophilicity
Patent compound	3-CF₃	N/A (kinase inhibitor candidate)	Electron-withdrawing CF₃ group
Target compound	3-ethyl, 5-methyl	Not reported	Saturated pyrazine ring

The ethyl and methyl groups in the target compound may strike a balance between lipophilicity (logP ≈ 1.8 predicted) and steric bulk, potentially optimizing pharmacokinetics. Saturation of the pyrazine ring could reduce metabolic oxidation compared to aromatic analogs, extending plasma half-life.